(E)-1-(2,6-dimethylmorpholino)-3-(3-{[4-(trifluoromethyl)benzyl]oxy}phenyl)-2-propen-1-one

• IUPAC Name: (E)-1-(2,6-dimethylmorpholin-4-yl)-3-[3-[[4-(trifluoromethyl)phenyl]methoxy]phenyl]prop-2-en-1-one
• InChI: InChI=1S/C23H24F3NO3/c1-16-13-27(14-17(2)30-16)22(28)11-8-18-4-3-5-21(12-18)29-15-19-6-9-20(10-7-19)23(24,25)26/h3-12,16-17H,13-15H2,1-2H3/b11-8+
• InChI Key: HBJZHAOINFQRQE-DHZHZOJOSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C=CC2=CC(=CC=C2)OCC3=CC=C(C=C3)C(F)(F)F
• Isomeric SMILES: CC1CN(CC(O1)C)C(=O)/C=C/C2=CC(=CC=C2)OCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C23H24F3NO3
• Molecular Weight: 419.4 g/mol

Description

(E)-1-(2,6-dimethylmorpholino)-3-(3-{[4-(trifluoromethyl)benzyl]oxy}phenyl)-2-propen-1-one is a useful research compound. Its molecular formula is C23H24F3NO3 and its molecular weight is 419.444. The purity is usually 95%.
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Scientific Research Applications

Photoinduced Cycloaddition Reactions

A study by Gilgen et al. (1974) delves into photoinduced 1,3-dipolar cycloaddition reactions involving azirines and azodicarboxylic acid diethylester, leading to the formation of 1,2-carbethoxy-3-phenyl-delta3-1,2,4-triazolines and subsequent compounds through refluxing and heating processes. The research provides insights into the photolysis reactions and the formation of specific oxazoline compounds, highlighting the compound's role in photochemical synthesis processes (Gilgen, Heimgartner, & Schmid, 1974).

Influence on NMR Signal Structure

Dimitrov, Rüdiger, and Pauli (1992) investigated the influence of an asymmetrical center on the signal structure in the 19F-NMR spectra of F-cyclohexyl ethers and aminoethers, shedding light on the magnetic equivalence of fluorine atoms in such compounds and revealing significant insights into the structural analysis of fluorinated compounds (Dimitrov, Rüdiger, & Pauli, 1992).

Adduct Formation with Phosphorus Pentafluoride

Guzyr et al. (2013) presented a study on the reaction of morpholinosulfur trifluoride (MOST) with tetramethyl ester of (hydroxy)(phenyl)methylenebis(phosphonic acid), leading to the formation of adducts of (morpholino)(phenyl)carbene with PF5. This research highlights the potential applications in developing phosphorus-containing compounds through novel synthetic routes (Guzyr et al., 2013).

Synthesis of Platinum(II) NCN Pincer Complexes

Fossey and Richards (2004) discussed the synthesis of 2,6-bis(2-oxazolinyl)phenylplatinum(II) NCN pincer complexes via direct cyclometalation, showcasing the compound's role in facilitating carbon-carbon bond formation processes. This study provides valuable information on the catalytic applications of such complexes in organic synthesis (Fossey & Richards, 2004).